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Compound of Interest

Compound Name: 2-Fluoro-5-methylbenzonitrile

Cat. No.: B033194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of 2-Fluoro-5-
methylbenzonitrile, a key intermediate in pharmaceutical synthesis. The document outlines its

known boiling point under reduced pressure and provides an estimated boiling point at

atmospheric pressure. Furthermore, a detailed experimental protocol for the microscale

determination of boiling points is presented, along with a logical workflow diagram to ensure

accurate and reproducible results.

Data Presentation: Boiling Point of 2-Fluoro-5-
methylbenzonitrile
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid. This physical constant is a critical parameter for purification,

handling, and storage of chemical compounds.
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Parameter Value Conditions Source

Boiling Point 190 °C 14 mmHg Biosynth

Estimated Boiling

Point
~298-302 °C

760 mmHg

(Atmospheric

Pressure)

Calculated

Note: The atmospheric boiling point is an estimation derived from the reported value at reduced

pressure using a boiling point nomograph.

Experimental Protocols: Microscale Boiling Point
Determination
For compounds available in limited quantities, such as in research and development settings,

the microscale capillary method is a precise and efficient technique for boiling point

determination.

Objective: To determine the boiling point of a liquid sample using a minimal amount of the

substance.

Materials:

Sample of 2-Fluoro-5-methylbenzonitrile

Melting point apparatus

Capillary tubes (sealed at one end)

Small test tube (e.g., 75 x 10 mm)

Thermometer

Pasteur pipette

Procedure:
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Sample Preparation: Using a Pasteur pipette, introduce a small amount (approximately 0.2-

0.3 mL) of the liquid sample, 2-Fluoro-5-methylbenzonitrile, into the small test tube.

Capillary Insertion: Place a capillary tube, with the sealed end pointing upwards, into the test

tube containing the sample.

Apparatus Setup: Securely attach the test tube to a thermometer, ensuring the sample is

aligned with the thermometer bulb. Insert the assembly into the heating block of a melting

point apparatus.

Heating: Begin heating the apparatus at a moderate rate. Observe the sample and the

inverted capillary tube. Initially, a stream of bubbles will be seen escaping from the open end

of the capillary tube as the trapped air expands.

Observation of Boiling: As the temperature approaches the boiling point of the sample, the

rate of bubbling from the capillary tube will increase significantly, forming a continuous

stream. This indicates that the vapor pressure of the liquid is overcoming the external

pressure.

Equilibrium Point: Once a steady and rapid stream of bubbles is observed, turn off the heater

and allow the apparatus to cool slowly.

Boiling Point Reading: The stream of bubbles will slow down and eventually stop as the

apparatus cools. The boiling point is the temperature at which the liquid just begins to enter

the capillary tube. Record this temperature.

Repeat for Accuracy: For reliable results, it is advisable to repeat the determination at least

two more times and calculate the average boiling point.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical steps involved in the microscale determination of a

liquid's boiling point.
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Sample Preparation Experiment Result

Add liquid sample to test tube Insert inverted capillary tube Place assembly in heating apparatus Heat sample and observe bubbling Note temperature of continuous bubbling Cool apparatus slowly Record temperature at which liquid enters capillary Repeat determination for accuracy
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Fluoro-5-methylbenzonitrile - Boiling Point Determination]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b033194#2-fluoro-5-
methylbenzonitrile-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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